2-Amino-4-(2-methylphenyl)benzoic acid

• IUPAC Name: 2-amino-4-(2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H13NO2/c1-9-4-2-3-5-11(9)10-6-7-12(14(16)17)13(15)8-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: XLTYWAXXCVVHGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)N
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

2-Amino-4-(2-methylphenyl)benzoic acid, also known as Mefenamic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation associated with menstrual cramps, arthritis, and other conditions. It is classified as an anthranilic acid derivative and is structurally related to other NSAIDs such as aspirin and ibuprofen.

Mechanism of Action

2-Amino-4-(2-methylphenyl)benzoic acid acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are involved in mediating pain and inflammation. By inhibiting COX enzymes, 2-Amino-4-(2-methylphenyl)benzoic acid acid reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
2-Amino-4-(2-methylphenyl)benzoic acid acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in mediating pain and inflammation. It has also been shown to inhibit platelet aggregation, which can reduce the risk of blood clots. Additionally, 2-Amino-4-(2-methylphenyl)benzoic acid acid has been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-Amino-4-(2-methylphenyl)benzoic acid acid has several advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other NSAIDs. It is also effective in treating a wide range of inflammatory conditions, making it a versatile tool for researchers. However, 2-Amino-4-(2-methylphenyl)benzoic acid acid has some limitations as well. It is a non-selective COX inhibitor, meaning that it inhibits both COX-1 and COX-2 enzymes. This can lead to side effects such as gastrointestinal bleeding and ulceration. Additionally, 2-Amino-4-(2-methylphenyl)benzoic acid acid has a short half-life, which can make it difficult to maintain therapeutic levels in the body.

Future Directions

There are several future directions for research on 2-Amino-4-(2-methylphenyl)benzoic acid acid. One area of interest is the development of more selective COX inhibitors that can reduce the risk of side effects such as gastrointestinal bleeding and ulceration. Another area of interest is the development of new formulations of 2-Amino-4-(2-methylphenyl)benzoic acid acid that can improve its bioavailability and increase its half-life. Additionally, research is needed to better understand the mechanisms of action of 2-Amino-4-(2-methylphenyl)benzoic acid acid and its effects on cellular signaling pathways. Finally, there is a need for more clinical studies to evaluate the safety and efficacy of 2-Amino-4-(2-methylphenyl)benzoic acid acid in different patient populations.

Synthesis Methods

2-Amino-4-(2-methylphenyl)benzoic acid acid can be synthesized through a multi-step process starting from 2-methylbenzoic acid. The first step involves the conversion of 2-methylbenzoic acid to its acid chloride derivative using thionyl chloride. This is followed by the reaction of the acid chloride with ammonia to form the corresponding amide. The amide is then hydrolyzed in the presence of an acid catalyst to form the carboxylic acid. Finally, the carboxylic acid is coupled with 2-aminobenzoic acid using a coupling reagent such as dicyclohexylcarbodiimide (DCC) to yield 2-Amino-4-(2-methylphenyl)benzoic acid acid.

Scientific Research Applications

2-Amino-4-(2-methylphenyl)benzoic acid acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate pain and inflammation. 2-Amino-4-(2-methylphenyl)benzoic acid acid is a non-selective COX inhibitor, meaning that it inhibits both COX-1 and COX-2 enzymes. This makes it effective in treating a wide range of inflammatory conditions.